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Compound of Interest

Compound Name: Bromotrimethylsilane

Cat. No.: B050905

An In-depth Technical Guide to Bromotrimethylsilane: Physical and Chemical Properties for
Researchers and Drug Development Professionals

Introduction

Bromotrimethylsilane ((CHs)3SiBr), also known as trimethylsilyl bromide (TMSBY), is a
versatile organosilicon compound widely utilized in organic synthesis.[1][2][3] Its utility stems
from its role as a powerful silylating agent and its ability to selectively protect and deprotect
functional groups, making it an invaluable reagent in the synthesis of pharmaceutical
intermediates and other complex organic molecules.[4][5][6] This technical guide provides a
comprehensive overview of the physical and chemical properties of Bromotrimethylsilane,
along with experimental methodologies and key applications relevant to researchers, scientists,
and professionals in drug development.

Physical Properties

Bromotrimethylsilane is a clear, colorless to yellow liquid with a characteristic mild odor.[1][2]
[4] It is a flammable and moisture-sensitive compound that requires careful handling and
storage.[1][4][5][7][8] The key physical properties are summarized in the table below for easy
reference.
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Property Value Reference
Molecular Formula C3H9BrSi [11[31[8]
Molecular Weight 153.09 g/mol [11[31[8]
Appearance Clear colorless to yellow liquid [1114]
Boiling Point 79 °C (at 760 mmHg) [11[4151181
Melting Point -43 °C [1][8]
Density 1.160 g/mL at 25 °C [11[5]1I8]
Refractive Index (n2°/D) 1.424 [1][4]15]
Flash Point -1°Cto32°C [41[8]
Vapor Density 5.3 [8]

Vapor Pressure

100 mmHg at 25°C

[1]

Chemical Properties and Reactivity

Bromotrimethylsilane is a highly reactive compound, primarily due to the polarized silicon-

bromine bond.[9] This polarization makes the silicon atom susceptible to nucleophilic attack. It

is a versatile reagent in organic synthesis, known for its mild and selective reactivity.[1][4][5]

Stability and Storage: Bromotrimethylsilane is stable under anhydrous conditions but reacts

violently with water and is moisture sensitive.[1][4][5][8] It is incompatible with strong acids,

strong oxidizing agents, and bases.[4][5][8] Proper storage involves keeping it in a tightly

closed container in a cool, dry, and well-ventilated area, away from sources of ignition and

incompatible substances, often under an inert atmosphere.[7][8][10]

Key Chemical Reactions:

 Silylation: It is a powerful silylating agent, used for the protection of functional groups like

alcohols and amines.[2][4][5]

» Cleavage Reactions: It is a mild and selective reagent for the cleavage of lactones,

epoxides, acetals, phosphonate esters, and certain ethers.[4][5]
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» Formation of Silyl Enol Ethers: It is an effective reagent for the formation of silyl enol ethers.

[41[5]
e Bromination: It can also function as a brominating agent.[2][4][5]

e Reaction with Amines: Amines react with Bromotrimethylsilane to form isolable adducts,
which can then react with ketones to form enamines under mild conditions.[4][5]

o Catalysis: In conjunction with other compounds, it can catalyze reactions such as the direct
allylation of alcohols.[4][5]

Experimental Protocols
Purification of Bromotrimethylsilane

Objective: To obtain high-purity Bromotrimethylsilane for use in sensitive chemical reactions.

Methodology: Fractional distillation is the recommended method for the purification of
Bromotrimethylsilane.[4][5]

Apparatus:

Round-bottom flask

e Fractionating column (e.g., Vigreux or packed column)

¢ Distillation head with a thermometer

o Condenser

e Receiving flask

e Heating mantle

¢ Inert gas source (e.g., nitrogen or argon)

Drying tube

Procedure:
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Assemble the distillation apparatus in a fume hood. Ensure all glassware is dry.
Charge the round-bottom flask with the impure Bromotrimethylsilane.

Flush the system with an inert gas.

Begin heating the flask gently with the heating mantle.

Carefully monitor the temperature at the distillation head. Collect the fraction that distills at
the boiling point of Bromotrimethylsilane (79 °C).

The purified product should be collected in a dry receiving flask, sealed under an inert
atmosphere, and stored in the dark.[4][5]

Determination of Physical Properties

Standard laboratory techniques are employed to determine the physical properties of

organosilicon compounds like Bromotrimethylsilane.

Boiling Point: Determined by distillation or using a micro-boiling point apparatus. The
temperature at which the liquid and vapor phases are in equilibrium at a given pressure is
recorded.

Melting Point: For compounds that are solid at room temperature, a melting point apparatus
is used. For low-melting compounds like Bromotrimethylsilane, a cryostat can be
employed.

Density: Measured using a pycnometer or a digital density meter. The mass of a known
volume of the substance is determined.

Refractive Index: Measured using a refractometer, which determines the extent to which light
IS bent when it passes through the liquid.

Characterization Techniques

The structure and purity of Bromotrimethylsilane and its reaction products are typically

confirmed using a variety of spectroscopic methods common in organosilicon chemistry.[11][12]
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e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H, 13C, 2°Si): Provides detailed
information about the molecular structure. 2°Si NMR is particularly useful for characterizing
organosilicon compounds.[11]

e Mass Spectrometry (MS): Determines the molecular weight and can provide information
about the structure from fragmentation patterns.[11]

e Infrared (IR) Spectroscopy: Identifies the presence of specific functional groups.

Gas Chromatography (GC): Used to determine the purity of the volatile compound.

Visualizations
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Synthesis Methods

Hexamethyldisiloxane +

Aluminum Bromide Reaction with Aluminum Bromide

T

ngamethyldlsﬂane - Reaction with Bromine |————»» Bromotrimethylsilane
Bromine (in Benzene or neat)

Chlorotrimethylsilane + Halogen Exchange

Magnesium Bromide (in Et20) or
Sodium Bromide (in MeCN)
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Impure Bromotrimethylsilane

Assemble Fractional
Distillation Apparatus

:

Charge Flask and
Flush with Inert Gas

:

Heat Gently and
Monitor Temperature

l

Collect Fraction
at 79 °C

:

Store Purified Product
under Inert Atmosphere

High-Purity Bromotrimethylsilane

Bromotrimethylsilane
((CHs)3SiBr)

As Bromine Source

Bromination
Reactions

Protection Deprotection/Ring Opening \With Carbonyls

Key Chemical Reactions

Cleavage of Ethers, Formation of
Lactones, Epoxides Silyl Enol Ethers

Silylation of
Alcohols/Amines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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